Cas no 2228086-89-1 (2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid)
2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid
- 2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid
- EN300-1777027
- 2228086-89-1
-
- Inchi: 1S/C9H9N5O2/c10-8(9(15)16)6-1-2-7(12-3-6)14-5-11-4-13-14/h1-5,8H,10H2,(H,15,16)
- InChI Key: USCORCAUTAFFBG-UHFFFAOYSA-N
- SMILES: OC(C(C1=CN=C(C=C1)N1C=NC=N1)N)=O
Computed Properties
- Exact Mass: 219.07562455g/mol
- Monoisotopic Mass: 219.07562455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 107Ų
2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777027-0.05g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 0.05g |
$1032.0 | 2023-09-20 | ||
| Enamine | EN300-1777027-0.1g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 0.1g |
$1081.0 | 2023-09-20 | ||
| Enamine | EN300-1777027-0.25g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 0.25g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1777027-0.5g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 0.5g |
$1180.0 | 2023-09-20 | ||
| Enamine | EN300-1777027-1.0g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 1g |
$1229.0 | 2023-06-02 | ||
| Enamine | EN300-1777027-2.5g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1777027-5.0g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 5g |
$3562.0 | 2023-06-02 | ||
| Enamine | EN300-1777027-10.0g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 10g |
$5283.0 | 2023-06-02 | ||
| Enamine | EN300-1777027-1g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1777027-5g |
2-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid |
2228086-89-1 | 5g |
$3562.0 | 2023-09-20 |
2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid
Introduction to 2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid (CAS No: 2228086-89-1)
2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid, identified by its CAS number 2228086-89-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities and potential therapeutic applications. The molecular framework of this compound integrates elements from both pyridine and triazole moieties, creating a scaffold that is conducive to interactions with biological targets such as enzymes and receptors.
The significance of 2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid lies in its structural versatility and the potential it holds for drug discovery. The pyridine ring is a common pharmacophore in many approved drugs due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological macromolecules. In contrast, the triazole ring introduces additional nitrogen atoms into the structure, which can enhance binding affinity and modulate metabolic stability. This combination of structural features makes 2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have indicated that the amino and carboxylic acid functional groups in this molecule can form critical interactions with target proteins, while the triazole moiety may participate in π-stacking or other non-covalent interactions. These insights have guided synthetic modifications aimed at optimizing pharmacokinetic properties and enhancing therapeutic efficacy.
The synthesis of 2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid side products. However, recent methodologies have leveraged transition-metal-catalyzed cross-coupling reactions and organometallic chemistry to streamline the process. For instance, palladium-catalyzed C-N bond-forming reactions have been employed to construct the triazole-pyridine core efficiently. These advances have not only improved yields but also reduced the environmental impact of synthesis.
In the realm of bioactivity assessment, preliminary studies on 2-amino-2-6-(1H-1,2,4-triazol-1-y)pyridin 3 ylacetic acid have revealed intriguing properties that warrant further exploration. The compound has shown moderate inhibitory activity against certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The presence of multiple nitrogen atoms in its structure suggests potential roles as an antagonist or modulator of enzyme function. Additionally, its ability to cross the blood-brain barrier has been hypothesized based on computational simulations, opening avenues for neuropharmacological applications.
The development of novel drug candidates requires rigorous evaluation through preclinical studies. Current research on CAS No: 2228086 89 1 is focused on assessing its safety profile and pharmacodynamics in vitro and in vivo models. Animal studies have begun to explore its potential as an anti-inflammatory agent by targeting pathways such as NFκB and MAPK. Moreover, the compound’s stability under physiological conditions has been scrutinized to ensure it remains bioactive during metabolic processes. These investigations are crucial for determining whether it progresses into clinical trials for human therapeutic use.
The role of computational tools in drug discovery cannot be overstated when discussing compounds like CAS NO: 2228086 89 1. Machine learning models have been trained on large datasets containing known drug-like molecules to predict novel bioactivities with remarkable accuracy. By integrating structural features such as atomic composition and spatial arrangements into these algorithms, researchers can prioritize candidates for experimental validation more efficiently than ever before. This synergy between computational predictions and experimental validation accelerates the drug development pipeline significantly.
The future directions for research on CAS NO: 2228086 89 1 include exploring derivatives with enhanced properties through structure-based drug design principles. For example, modifications at the triazole ring could alter electronic distributions or introduce new functional groups that improve solubility or target specificity without compromising potency. Furthermore, exploring prodrug strategies might enhance delivery systems while maintaining efficacy once metabolically activated within vivo environments.
In conclusion,CAS NO: 2228086 89 1, corresponding to amino -carboxylic -pyridine -triazole derivative, represents a fascinating subject for medicinal chemists seeking innovative therapeutic agents. Its unique structural attributes combined with promising preliminary bioactivity data position it as a valuable scaffold for further optimization toward clinical applications across multiple disease indications where modulation of protein-protein interactions is critical.
2228086-89-1 (2-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)